Cas no 139-85-5 (Protocatechualdehyde)

• Product name: Protocatechualdehyde
• CAS No: 139-85-5
• MF: C₇H₆O₃
• MW: 138.1207
• MDL: MFCD00003370
• CID: 36423
• PubChem ID: 8768

Protocatechualdehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxybenzaldehyde
• Protocatechualdehyde
• 3,4-Dihydroxybenzaldehyd (Protocatechualdehyde)
• protocatechuic aldehyde
• AURORA 17180
• 4-FORMYL-1,2-DIHYDROXYBENZENE
• 1,2-Dihydroxy-4-formylbenzene
• 3,4-dihydroxy-benzaldehyd
• 3, 4-Dihydroxy benzlaldehyde
• 3.4-Dihydroxybenzaldehyde
• PROTOCATECHUALDEHYDE(RG)
• 3,4-Dihydroxybenzene carbonal
• RancinaMycin IV
• [ "" ]
• Nc 033
• NSC 22961
• PROTOPINE(RG)
• 4-Formylcatechol
• pyrocatechualdehyde
• Protocatecualdehyde
• rancinamyciniv
• AKOS BBS-00003254
• Benzaldehyde, 3,4-dihydroxy-
• 3,4-Dihydroxybenzenecarbonal
• 3,4-dihydroxy-benzaldehyde
• 4-Formyl-1,2-benzenediol
• 4PVP2HCH4T
• 3,4-dihydroxy benzaldehyde
• 3,4-Dihydroxybenzyl aldehyde
• MLS000069606
• IBGBGRVKPALMCQ-UHFFFAOYSA-N
• SMR000059038
• 2,
• Catechaldehyde
• MLS001148401
• MLSMR

• MDL： MFCD00003370
• Inchi： 1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H
• InChI Key： IBGBGRVKPALMCQ-UHFFFAOYSA-N
• SMILES： O([H])C1=C(C([H])=C([H])C(C([H])=O)=C1[H])O[H]
• BRN： 774381

Computed Properties

• Exact Mass: 138.031694g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.031694g/mol
• Monoisotopic Mass: 138.031694g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 12
• Molecular Weight: 138.12

Experimental Properties

• Color/Form: Powder
• Density: 1.2667 (rough estimate)
• Melting Point: 150-155 °C
  150-157 °C (lit.)
• Boiling Point: 213.5°C (rough estimate)
• Flash Point: 146.7℃
• Refractive Index: 1.4600 (estimate)
• Solubility: 6.3g/l
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 57.53000
• LogP: 0.91030
• Merck: 7893
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: pK (25°) 7.55

Protocatechualdehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9
• RTECS：UL0380000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases：R36/37/38

Protocatechualdehyde Customs Data

• HS CODE：29124900
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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